Cas no 2770557-36-1 (2-[2-(Trifluoromethyl)cyclobutyl]ethan-1-amine)

• Product Name: 2-[2-(Trifluoromethyl)cyclobutyl]ethan-1-amine
• CAS No: 2770557-36-1
• MF: C₇H₁₂F₃N
• MW: 167.172092437744
• CID: 5782588
• PubChem ID: 165459341
• Update Time: 2025-06-14

2-[2-(Trifluoromethyl)cyclobutyl]ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-[2-(trifluoromethyl)cyclobutyl]ethan-1-amine
• 2770557-36-1
• EN300-37104655
• 2-[2-(Trifluoromethyl)cyclobutyl]ethan-1-amine

• Inchi： 1S/C7H12F3N/c8-7(9,10)6-2-1-5(6)3-4-11/h5-6H,1-4,11H2
• InChI Key： CPJPQKIOTZKMMR-UHFFFAOYSA-N
• SMILES： FC(C1CCC1CCN)(F)F

Computed Properties

• Exact Mass: 167.09218387g/mol
• Monoisotopic Mass: 167.09218387g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 132
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 26Ų

Additional information on 2-[2-(Trifluoromethyl)cyclobutyl]ethan-1-amine

Comprehensive Overview of 2-[2-(Trifluoromethyl)cyclobutyl]ethan-1-amine (CAS No. 2770557-36-1)

The compound 2-[2-(Trifluoromethyl)cyclobutyl]ethan-1-amine (CAS No. 2770557-36-1) is a specialized organic molecule featuring a cyclobutyl ring substituted with a trifluoromethyl group and an ethanamine side chain. This unique structure makes it a valuable intermediate in pharmaceutical and agrochemical research. The presence of the trifluoromethyl group enhances its metabolic stability and lipophilicity, which are critical properties in drug design. Researchers are increasingly focusing on such fluorinated compounds due to their potential in addressing challenges like drug resistance and improving bioavailability.

In recent years, the demand for trifluoromethylated compounds has surged, driven by their applications in medicinal chemistry and material science. 2-[2-(Trifluoromethyl)cyclobutyl]ethan-1-amine is no exception, as its structural motifs align with trends in fragment-based drug discovery (FBDD) and small-molecule therapeutics. A common query among scientists is how to efficiently synthesize and modify such compounds to optimize their biological activity. This molecule’s versatility also makes it a candidate for exploring cyclobutyl ring strain effects, a hot topic in computational chemistry and catalysis.

The synthesis of CAS No. 2770557-36-1 typically involves multi-step organic reactions, including cyclization and amination protocols. One of the challenges in its production is controlling stereochemistry, as the cyclobutyl ring’s rigidity can influence the compound’s interaction with biological targets. Advanced techniques like asymmetric catalysis and flow chemistry are being explored to improve yield and purity. These innovations align with the broader industry shift toward sustainable and scalable synthetic methods, a recurring theme in green chemistry discussions.

From an application standpoint, 2-[2-(Trifluoromethyl)cyclobutyl]ethan-1-amine has garnered attention for its potential role in developing kinase inhibitors and GPCR modulators. Its amine functionality allows for further derivatization, enabling the creation of libraries for high-throughput screening. This adaptability is particularly relevant in the context of precision medicine, where tailored therapeutics are in high demand. Additionally, its physicochemical properties make it a candidate for probing blood-brain barrier permeability, a key focus area in CNS drug development.

Another area of interest is the compound’s utility in proteolysis-targeting chimeras (PROTACs), a groundbreaking technology in targeted protein degradation. The trifluoromethyl group’s ability to modulate electronic effects could enhance PROTAC efficiency by improving ligand-protein binding. This connection to cutting-edge therapeutic modalities underscores the molecule’s relevance in contemporary research. Frequently searched terms like “fluorinated building blocks” and “cyclic amine synthesis” further highlight its interdisciplinary appeal.

In summary, 2-[2-(Trifluoromethyl)cyclobutyl]ethan-1-amine (CAS No. 2770557-36-1) represents a convergence of synthetic innovation and biomedical application. Its structural features address pressing needs in drug discovery, while its synthetic challenges inspire methodological advancements. As the scientific community continues to explore fluorinated and strained-ring systems, this compound is poised to remain a focal point in both academic and industrial research.